Cas no 121789-35-3 (3-(1,3-Dioxan-2-yl)-3'-methoxypropiophenone)

• Product Name: 3-(1,3-Dioxan-2-yl)-3'-methoxypropiophenone
• CAS No: 121789-35-3
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 1216789
• PubChem ID: 14431133
• Update Time: 2025-11-02

3-(1,3-Dioxan-2-yl)-3'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxan-2-yl)-1-(3-methoxyphenyl)propan-1-one
• 1-propanone, 3-(1,3-dioxan-2-yl)-1-(3-methoxyphenyl)-
• LogP
• 3-(1,3-DIOXAN-2-YL)-3'-METHOXYPROPIOPHENONE
• 1-(3-Methoxyphenyl)-3-(1,3-dioxan-2-yl)-1-propanon
• 1-Propanone,3-(1,3-dioxan-2-yl)-1-(3-methoxyphenyl)
• 3-(1,3-DIOXAN-2-YL)-3/'-METHOXYPROPIOPHENONE
• AKOS016023251
• SCHEMBL21747300
• MFCD02261804
• DTXSID40560178
• 121789-35-3
• 3-(1,3-Dioxan-2-yl)-3'-methoxypropiophenone

• MDL： MFCD02261804
• Inchi： 1S/C14H18O4/c1-16-12-5-2-4-11(10-12)13(15)6-7-14-17-8-3-9-18-14/h2,4-5,10,14H,3,6-9H2,1H3
• InChI Key： QWGQOWFJIIGQMK-UHFFFAOYSA-N
• SMILES： O1CCCOC1CCC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 250.12100
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 2.42110

Additional information on 3-(1,3-Dioxan-2-yl)-3'-methoxypropiophenone

Comprehensive Overview of 3-(1,3-Dioxan-2-yl)-3'-methoxypropiophenone (CAS No. 121789-35-3)

3-(1,3-Dioxan-2-yl)-3'-methoxypropiophenone (CAS No. 121789-35-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique dioxane and propiophenone moieties, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes a methoxy group, enhances its reactivity and applicability in various chemical reactions.

The compound’s CAS number 121789-35-3 is a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance. In recent years, the demand for 3-(1,3-Dioxan-2-yl)-3'-methoxypropiophenone has surged due to its role in developing advanced materials and bioactive molecules. Its synthesis often involves multi-step organic reactions, highlighting the importance of green chemistry principles to minimize environmental impact—a topic of growing concern among scientists and policymakers.

One of the most notable applications of 3-(1,3-Dioxan-2-yl)-3'-methoxypropiophenone is in the pharmaceutical industry, where it acts as a precursor for drug candidates targeting metabolic disorders and inflammatory diseases. Researchers are particularly interested in its potential to improve drug bioavailability and selective targeting, addressing key challenges in modern medicine. Additionally, its incorporation into polymeric materials has opened new avenues for creating high-performance coatings and adhesives.

From a market perspective, the global demand for 3-(1,3-Dioxan-2-yl)-3'-methoxypropiophenone is driven by advancements in personalized medicine and sustainable manufacturing. Companies are investing heavily in optimizing its production processes to meet the needs of diverse industries. The compound’s stability under various conditions makes it a reliable choice for large-scale applications, further boosting its commercial viability.

In the context of synthetic methodology, 3-(1,3-Dioxan-2-yl)-3'-methoxypropiophenone is often synthesized via catalytic hydrogenation or cross-coupling reactions. These methods are frequently discussed in academic forums and industry conferences, reflecting the compound’s relevance in cutting-edge research. Moreover, its role in asymmetric synthesis has been explored to produce enantiomerically pure compounds, a critical requirement for chiral drugs.

Environmental and safety considerations are paramount when handling 3-(1,3-Dioxan-2-yl)-3'-methoxypropiophenone. While it is not classified as a hazardous substance, proper storage and handling protocols must be followed to ensure workplace safety. Regulatory agencies emphasize the importance of lifecycle assessment and waste minimization in its production, aligning with global sustainability goals.

Looking ahead, the future of 3-(1,3-Dioxan-2-yl)-3'-methoxypropiophenone appears promising, with ongoing research focusing on its applications in nanotechnology and biodegradable materials. As industries continue to prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping next-generation technologies. Its versatility and adaptability make it a valuable asset for scientists and engineers alike.